Cas no 885272-64-0 (1H-Indazole,5-(3,6-dihydro-2H-thiopyran-4-yl)-)

• Product Name: 1H-Indazole,5-(3,6-dihydro-2H-thiopyran-4-yl)-
• CAS No: 885272-64-0
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 710927
• PubChem ID: 53408056
• Update Time: 2025-04-19

1H-Indazole,5-(3,6-dihydro-2H-thiopyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,5-(3,6-dihydro-2H-thiopyran-4-yl)-
• 5-(3,6-DIHYDRO-2H-THIOPYRAN-4-YL)-1H-INDAZOLE
• 1H-Indazole,5-(3,6-dihydro-2H-thiopyran-4-yl)
• DTXSID30696157
• FT-0735182
• 885272-64-0
• AB18812

• Inchi： 1S/C12H12N2S/c1-2-12-11(8-13-14-12)7-10(1)9-3-5-15-6-4-9/h1-3,7-8H,4-6H2,(H,13,14)
• InChI Key： NAKAXAUMSDWBPD-UHFFFAOYSA-N
• SMILES： S1CC=C(C2C=CC3=C(C=NN3)C=2)CC1

Computed Properties

• Exact Mass: 216.07200
• Monoisotopic Mass: 216.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4

Experimental Properties

• PSA: 53.98000
• LogP: 3.08320